Cas no 2098050-73-6 (1-Ethyl-3-(thiophen-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)

• Product Name: 1-Ethyl-3-(thiophen-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• CAS No: 2098050-73-6
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• CID: 5724689
• PubChem ID: 121214585
• Update Time: 2025-05-19

1-Ethyl-3-(thiophen-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-thiophen-3-yl-5,6-dihydro-4H-cyclopenta[c]pyrazole
• 2098050-73-6
• AKOS026725147
• 1-ethyl-3-(thiophen-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• F2198-6769
• Cyclopentapyrazole, 1-ethyl-1,4,5,6-tetrahydro-3-(3-thienyl)-
• 1-Ethyl-3-(thiophen-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

• Inchi： 1S/C12H14N2S/c1-2-14-11-5-3-4-10(11)12(13-14)9-6-7-15-8-9/h6-8H,2-5H2,1H3
• InChI Key： DFVJJVVCXMLMAP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C2CCCC=2N(CC)N=1

Computed Properties

• Exact Mass: 218.08776963g/mol
• Monoisotopic Mass: 218.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 339.7±42.0 °C(Predicted)
• pka: 2.92±0.20(Predicted)

Additional information on 1-Ethyl-3-(thiophen-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

1-Ethyl-3-(thiophen-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole: A Comprehensive Overview

The compound with CAS No 2098050-73-6, known as 1-Ethyl-3-(thiophen-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole, has garnered significant attention in the field of organic chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the class of tetrahydropyrazoles, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms. The presence of a thiophene group at the 3-position and an ethyl group at the 1-position introduces intriguing electronic and steric effects that make this compound a subject of interest for both academic and industrial research.

Recent studies have highlighted the importance of tetrahydropyrazoles in drug discovery and material synthesis. The thiophene moiety in this compound is particularly notable for its aromaticity and ability to participate in π–π interactions, which can enhance the compound's stability and reactivity. Moreover, the ethyl group at the 1-position contributes to the molecule's hydrophobicity, potentially influencing its solubility and bioavailability in biological systems.

One of the most promising applications of 1-Ethyl-3-(thiophen-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole lies in its potential as a building block for more complex molecular architectures. Researchers have explored its use in constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The ability of this compound to act as a ligand in such systems has been demonstrated in recent studies, where it facilitated the formation of highly porous structures with potential applications in gas storage and catalysis.

In addition to its role in materials science, this compound has also been investigated for its pharmacological properties. Preclinical studies suggest that it may exhibit modulatory effects on certain ion channels and receptors, making it a candidate for drug development targeting neurological disorders or inflammatory conditions. The tetrahydropyrazole core is known to possess bioactive properties due to its ability to mimic natural ligands or interact with key biological targets.

The synthesis of 1-Ethyl-3-(thiophen-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by functionalization with the thiophene and ethyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, transition metal-catalyzed coupling reactions have been employed to construct the thiophene-substituted tetrahydropyrazole framework with high yield and selectivity.

From an environmental standpoint, understanding the fate and transport of CAS No 2098050-73-6 in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions; however, further research is needed to evaluate its persistence in different environmental compartments such as soil and water.

In conclusion, 1-Ethyl-3-(thiophen-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole represents a versatile building block with diverse applications across multiple disciplines. Its unique combination of structural features makes it an attractive candidate for both fundamental research and practical applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.